Cas no 83860-31-5 ((1S,aS)-trans-Cypermethrin)

• Product Name: (1S,aS)-trans-Cypermethrin
• CAS No: 83860-31-5
• Molecular Formula: C₂₂H₁₉NO₃Cl₂
• Molecular Weight: 416.29716
• CID: 733552
• PubChem ID: 16722142

(1S,aS)-trans-Cypermethrin Properties

Names and Identifiers

• alpha-Cyano-3-phenoxybenzyl (1S-(1alpha(R*),3beta))-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• alpha-cyano-3-phenoxybenzyl [1S-[1alpha(R*),3beta]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• CYPERMETHRIN, S(1S,3R)-
• (S)-cyano(3-phenoxyphenyl)methyl (1S,3R)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• UNII-4G3S2H4338
• (1S)-trans-(alphaS)-cypermethrin
• 83860-31-5
• 4G3S2H4338
• THETA-CYPERMETHRIN, (1S-(1.ALPHA.(R*),3.BETA.))-
• Q27119822
• CHEBI:39340
• CYCLOPROPANECARBOXYLIC ACID, 3-(2,2-DICHLOROETHENYL)-2,2-DIMETHYL-, (S)-CYANO(3-PHENOXYPHENYL)METHYL ESTER, (1S,3R)-(+)-
• (1S,AlphaS)-trans-Cypermethrin (Racemic Mixture)
• EINECS 281-086-9
• RU-27996
• W-111266
• .ALPHA.-CYANO-3-PHENOXYBENZYL (1S-(1.ALPHA.(R*),3.BETA.))-3-(2,2-DICHLOROVINYL)-2,2-DIMETHYLCYCLOPROPANECARBOXYLATE
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (S)-cyano(3-phenoxyphenyl)methyl ester, (1S,3R)-
• (S)-Cyano-3-phenoxybenzyl [1R-[1(S*),3]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• DTXSID7058250
• RU 27996
• [(S)-cyano-(3-phenoxyphenyl)methyl] (1S,3R)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• Alpha-cyano-3-phenoxybenzyl[1s-[1alpha(r*),3beta]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• (1S,aS)-trans-Cypermethrin

• InChIKey： KAATUXNTWXVJKI-WSTZPKSXSA-NCopyCopied
• Inchi： InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18+,20-/m1/s1CopyCopied
• SMILES： CC1([C@@H]([C@@H]1C(=O)O[C@@H](C#N)c2cccc(c2)Oc3ccccc3)C=C(Cl)Cl)CCopyCopied

Computed Properties

• Exact Mass: 415.0741989g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 415.0741989g/mol
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Boiling Point: 511.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 263.0±30.1 °C
• Solubility: Dichloromethane
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids